Cas no 5416-14-8 (Ethanol,2,2'-[1,6-hexanediylbis(thio)]bis-)
5416-14-8 structure
Product Name:Ethanol,2,2'-[1,6-hexanediylbis(thio)]bis-
CAS No:5416-14-8
MF:C10H22O2S2
MW:238.410480976105
CID:374627
PubChem ID:79440
Update Time:2025-04-19
Ethanol,2,2'-[1,6-hexanediylbis(thio)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2,2'-[1,6-hexanediylbis(thio)]bis-
- 2,2'-[hexane-1,6-diylbis(thio)]bisethanol
- 2-[6-(2-hydroxyethylsulfanyl)hexylsulfanyl]ethanol
- 1,12-dihydroxy-3,10-dithiadodecane
- 1,6-Bis-(2-hydroxy-aethylmercapto)-hexan
- 1,6-bis-(2-hydroxy-ethylsulfanyl)-hexane
- 1,6-Bis-(-2-hydroxyethyl-thio)-hexan
- 1,6-bis(2-hydroxyethylthio)hexane
- 2,2'-(Hexane-1,6-diylbis(thio))bisethanol
- AC1L2XEA
- AC1Q7DBN
- AR-1D0155
- CTK4J9848
- EINECS 226-510-5
- NSC11347
- SCHEMBL5170349
- AKOS024354413
- NSC 11347
- NSC-11347
- DTXSID20202504
- NS00032980
- 5416-14-8
-
- Inchi: 1S/C10H22O2S2/c11-5-9-13-7-3-1-2-4-8-14-10-6-12/h11-12H,1-10H2
- InChI Key: TUWUPOYDYIRWEI-UHFFFAOYSA-N
- SMILES: S(CCO)CCCCCCSCCO
Computed Properties
- Exact Mass: 238.10626
- Monoisotopic Mass: 238.10612229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 11
- Complexity: 90.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 91.1Ų
Experimental Properties
- PSA: 40.46
- LogP: 1.99780
Ethanol,2,2'-[1,6-hexanediylbis(thio)]bis- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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